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Compound of Interest

Compound Name: Diphyl

Cat. No.: B1211912 Get Quote

An In-depth Technical Guide to Diphyl for Researchers and Scientists

Diphyl is the trade name for a eutectic mixture primarily composed of diphenyl ether (also

known as diphenyl oxide) and biphenyl.[1][2][3] It is widely recognized for its exceptional

thermal stability, making it a valuable asset in various industrial and research applications,

particularly as a high-temperature heat transfer fluid.[1][2] This guide provides a

comprehensive overview of its chemical structure, properties, relevant experimental protocols,

and safety considerations tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure and CAS Number
Diphyl is not a single chemical entity but a mixture. The specific composition is approximately

73.5% diphenyl ether and 26.5% biphenyl by weight.[3][4]

Diphyl (Mixture) CAS Number: 8004-13-5[1][5]

Diphenyl Ether Component CAS Number: 101-84-8[2]

Biphenyl Component CAS Number: 92-52-4[2]

The individual structures of the components are as follows:

Diphenyl Ether (Phenoxybenzene)

Empirical Formula: C₁₂H₁₀O[2]
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Biphenyl

Caption: Workflow for the synthesis of a diphenyl ether derivative.

Caption: Workflow for the DPPH radical scavenging assay.

Safety and Handling
Diphyl is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects. [6][7]Researchers and laboratory personnel must adhere to strict safety protocols when

handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. Work should be conducted in a well-ventilated area or under a chemical fume

hood. [7][8]* Handling: Avoid inhalation, ingestion, and contact with skin and eyes. [7]Do not

eat, drink, or smoke in areas where the material is handled. [6]Wash hands thoroughly after

handling. [6]* Storage: Keep in the original, tightly closed container in a dry and well-

ventilated place. [2][8]* First Aid:

If Swallowed: Call a poison center or doctor. Rinse mouth. [6] * Skin Contact: Immediately

flush skin with soap and plenty of water. Remove contaminated clothing. [7] * Eye Contact:

Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing. [7]* Disposal: Dispose of contents and container to an

approved waste disposal plant in accordance with local and national regulations. Avoid

release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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